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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

various plutonium alloys at high temperatures. The information is intended to support research

and development activities where a thorough understanding of the high-temperature behavior

of these materials is critical. This document summarizes key quantitative data in structured

tables, details common experimental methodologies, and provides visualizations of key

concepts and workflows.

Thermodynamic Data of Plutonium Alloys
The thermodynamic properties of plutonium and its alloys are complex due to the element's

multiple allotropic phases and the influence of alloying elements on phase stability and

transformations. The following tables summarize key thermodynamic data for several binary

plutonium alloys.

Table 1: Allotropic Phase Transformation Temperatures of Unalloyed Plutonium
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Phase Transition Temperature (°C)

α → β 122

β → γ 207

γ → δ 319

δ → δ' 464

δ' → ε 477

ε → liquid 641

Table 2: Thermodynamic Properties of Selected Binary Plutonium Alloys
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Alloy System Property Value
Temperature
(°C)

Reference

Pu-Ga

δ-phase

eutectoid

transformation

59.5 59.5 [1]

Enthalpy of

formation

(Pu3Ga)

- - [1]

Pu-Fe

Eutectic reaction

(Liquid ↔ Pu6Fe

+ δ-Pu)

- 411.5 [2]

Melting enthalpy

(Pu6Fe)
36.3 kJ/mol 411.5 [3]

Pu-U

Peritectoid

reaction (η ↔

(βU) + (ε-Pu,γ-

U))

- 705 [4]

Eutectoid

reaction ((βU) ↔

(αU) + ζ)

- 560 [4]

U-Pu-Zr

Apparent mean

enthalpy of

vaporization (Pu

over solid+liquid)

423.6 ± 15.7

kJ/mol
1279 [5]

Apparent mean

enthalpy of

vaporization (Pu

over liquid)

425.9 ± 10.8

kJ/mol
1439 [5]

Heat Capacity

(U-15Pu-10Zr)
Close to γ-U > gamma solvus [5]
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Experimental Protocols
The determination of thermodynamic properties of plutonium alloys at high temperatures

requires specialized experimental techniques capable of handling radioactive materials in

controlled environments. The two primary methods discussed in the literature are Differential

Scanning Calorimetry (DSC) and Knudsen Effusion Mass Spectrometry (KEMS).

Differential Scanning Calorimetry (DSC)
Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. This allows for the determination of phase transition temperatures,

enthalpies of transition, and heat capacities.

Typical Experimental Protocol for Plutonium Alloys:

Sample Preparation: A small, well-characterized sample of the plutonium alloy (typically 10-

100 mg) is encapsulated in a high-temperature-resistant pan, often made of tantalum.[1] This

is performed in a glovebox to contain the radioactive material.

Instrument Setup: The DSC instrument is calibrated using standard materials with known

melting points and enthalpies (e.g., indium, zinc, aluminum) under identical conditions to be

used for the sample analysis.[1]

Measurement: The sample and a reference pan are placed in the DSC furnace. The system

is purged with an inert gas, such as high-purity argon, to prevent oxidation of the sample at

high temperatures.[1]

Heating and Cooling Program: The furnace is heated and cooled at a controlled rate,

typically around 10 °C/min.[1] The heat flow to or from the sample is continuously monitored.

Data Analysis: The resulting DSC curve (heat flow vs. temperature) shows peaks or shifts in

the baseline corresponding to thermal events.

The temperature at the onset or peak of a thermal event indicates the phase transition

temperature.
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The area under the peak is integrated to determine the enthalpy of the transition (e.g.,

enthalpy of fusion or solid-state phase transformation).

The change in the baseline can be used to calculate the heat capacity of the sample.

Knudsen Effusion Mass Spectrometry (KEMS)
Principle: KEMS is a high-temperature technique used to study the thermodynamics of

vaporization. A sample is heated in a Knudsen cell (a small, thermally isolated furnace with a

tiny orifice) under high vacuum. The effusing vapor is formed into a molecular beam, which is

then ionized and analyzed by a mass spectrometer. The measured ion intensities are

proportional to the partial pressures of the species in the vapor phase, from which

thermodynamic data such as vapor pressures and enthalpies of vaporization can be derived.

Typical Experimental Protocol for Plutonium Alloys:

Sample Preparation: A small sample of the plutonium alloy is placed in a Knudsen cell made

of a refractory material (e.g., tungsten or tantalum) that is chemically inert with respect to the

sample at high temperatures. This is performed in a glovebox designed for handling

radioactive materials.

System Setup: The Knudsen cell is placed within a high-vacuum chamber and heated by a

resistance coil or electron bombardment. The chamber is connected to a mass spectrometer.

Measurement:

The sample is heated to the desired temperature, which is carefully measured and

controlled.

The vapor effusing from the orifice of the Knudsen cell forms a molecular beam that enters

the ion source of the mass spectrometer.

The vapor species are ionized, typically by electron impact.

The resulting ions are separated by their mass-to-charge ratio and detected.

Data Analysis:
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The ion intensities of the different vapor species are measured as a function of

temperature.

These intensities are used to calculate the partial pressures of the corresponding species

using the Knudsen equation.

The Clausius-Clapeyron equation is then applied to the temperature dependence of the

partial pressures to determine the enthalpy of vaporization.

Activity and activity coefficients of the components in the alloy can also be derived from

the partial pressure data.[6]

Visualizations
The following diagrams illustrate key concepts and workflows related to the thermodynamic

properties of plutonium alloys.
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Temperature Increase

α (monoclinic) β (body-centered monoclinic)
122 °C

γ (face-centered orthorhombic)
207 °C

δ (face-centered cubic)
319 °C

δ' (body-centered tetragonal)
464 °C

ε (body-centered cubic)
477 °C

Liquid
641 °C

Differential Scanning Calorimetry (DSC) Experimental Workflow
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Knudsen Effusion Mass Spectrometry (KEMS) Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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